PDE5A

PDE5A
Gene: PDE5AEnzyme

Target Description

Phosphodiesterase 5A (PDE5A) is an enzyme primarily responsible for the hydrolysis of cyclic guanosine monophosphate (cGMP) in various tissues, including smooth muscle cells of the corpus cavernosum, pulmonary vasculature, and retina. Its critical role in regulating cGMP levels makes it a key therapeutic target for conditions such as erectile dysfunction and pulmonary hypertension, where its inhibition leads to increased cGMP and subsequent vasodilation.

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Related Compounds16
Related Diseases13
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Created At2/2/2026
Updated At2/15/2026